Cas no 1257552-91-2 (N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 1257552-91-2
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 6263571
• PubChem ID: 49670975
• Update Time: 2025-10-14

N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide
• 1257552-91-2
• F5965-0049
• N-[[1-(hydroxymethyl)cyclopropyl]methyl]-2,4,5-trimethylbenzenesulfonamide
• N-((1-(hydroxymethyl)cyclopropyl)methyl)-2,4,5-trimethylbenzenesulfonamide
• N-{[1-(hydroxymethyl)cyclopropyl]methyl}-2,4,5-trimethylbenzene-1-sulfonamide
• AKOS024528573

• Inchi： 1S/C14H21NO3S/c1-10-6-12(3)13(7-11(10)2)19(17,18)15-8-14(9-16)4-5-14/h6-7,15-16H,4-5,8-9H2,1-3H3
• InChI Key： SFMDMSOVTQVTIH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(C)=CC=1C)(NCC1(CO)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide

N-{1-(Hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 1257552-91-2, named N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and material science. The structure of this molecule is characterized by a sulfonamide group attached to a substituted benzene ring and a cyclopropylmethyl group with a hydroxymethyl substituent.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to form stable bonds with biological targets. The cyclopropylmethyl group in this compound introduces strain and rigidity, which can enhance its binding affinity to specific receptors or enzymes. The presence of the hydroxymethyl group further adds functional diversity, potentially enabling this compound to participate in hydrogen bonding interactions—a critical feature in drug design for improving bioavailability and selectivity.

The benzene ring in the molecule is substituted with three methyl groups at positions 2, 4, and 5, which contribute to its aromatic stability and lipophilicity. This substitution pattern is strategically designed to optimize the molecule's solubility and permeability across biological membranes, making it a promising candidate for drug delivery systems. Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and interaction profiles of such molecules with unprecedented accuracy, further underscoring its potential utility.

From a synthetic perspective, the preparation of N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The synthesis typically begins with the formation of the benzene sulfonamide core, followed by the introduction of the cyclopropylmethyl group through alkylation or coupling reactions. The hydroxymethyl substituent is introduced in a subsequent step, often via oxidation or hydroxylation processes.

One of the most intriguing aspects of this compound is its potential application as an intermediate in the synthesis of bioactive molecules. Its rigid structure and functional groups make it an ideal building block for constructing complex molecular architectures. For instance, researchers have explored its use in creating peptidomimetics—compounds that mimic peptide structures but possess improved stability and pharmacokinetic profiles.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. The sulfonamide group is known to act as an effective hydrogen bond donor or acceptor, which can modulate enzyme activity by disrupting key interactions within the active site. Furthermore, the cyclopropylmethyl group's strained ring system may induce steric effects that enhance selectivity towards specific targets.

Recent advancements in high-throughput screening techniques have enabled researchers to evaluate the bioactivity of compounds like this one more efficiently than ever before. By integrating machine learning algorithms with experimental data, scientists can predict potential therapeutic applications and optimize molecular structures accordingly.

Another area where this compound shows promise is in materials science. Its unique combination of aromaticity and functional groups makes it a candidate for applications in polymer chemistry or as a component in advanced materials such as conductive polymers or stimuli-responsive materials.

In conclusion, N-{1-(hydroxymethyl)cyclopropylmethyl}-2,4,5-trimethylbenzene-1-sulfonamide (CAS No 1257552-91-2) represents a cutting-edge molecule with diverse potential applications across multiple disciplines. Its structure lends itself well to both medicinal and materials-based research avenues, while recent technological advancements continue to unlock new possibilities for its utilization.